Cas no 2172268-96-9 (4-fluoro-2-phenylbenzene-1-sulfonyl fluoride)

• Product Name: 4-fluoro-2-phenylbenzene-1-sulfonyl fluoride
• CAS No: 2172268-96-9
• MF: C₁₂H₈F₂O₂S
• MW: 254.252529144287
• CID: 5940388
• PubChem ID: 165502171
• Update Time: 2025-05-23

4-fluoro-2-phenylbenzene-1-sulfonyl fluoride Chemical and Physical Properties

Names and Identifiers

• 4-fluoro-2-phenylbenzene-1-sulfonyl fluoride
• EN300-1457808
• 2172268-96-9

• Inchi： 1S/C12H8F2O2S/c13-10-6-7-12(17(14,15)16)11(8-10)9-4-2-1-3-5-9/h1-8H
• InChI Key： RNHREXBWKFXKBO-UHFFFAOYSA-N
• SMILES： S(C1C=CC(=CC=1C1C=CC=CC=1)F)(=O)(=O)F

Computed Properties

• Exact Mass: 254.02130699g/mol
• Monoisotopic Mass: 254.02130699g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 344
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 42.5Ų

Additional information on 4-fluoro-2-phenylbenzene-1-sulfonyl fluoride

Comprehensive Overview of 4-fluoro-2-phenylbenzene-1-sulfonyl fluoride (CAS No. 2172268-96-9): Properties, Applications, and Industry Relevance

The chemical compound 4-fluoro-2-phenylbenzene-1-sulfonyl fluoride (CAS No. 2172268-96-9) has garnered significant attention in recent years due to its versatile applications in pharmaceutical and material science research. As a fluorinated sulfonyl derivative, this compound exhibits unique reactivity, making it a valuable intermediate in synthetic chemistry. Its molecular structure combines a phenyl ring and a fluorosulfonyl group, which contribute to its stability and functional diversity. Researchers are increasingly exploring its potential in click chemistry and bioconjugation, aligning with the growing demand for efficient labeling and modification techniques in drug discovery.

One of the most searched questions regarding 4-fluoro-2-phenylbenzene-1-sulfonyl fluoride revolves around its role in PROTAC (Proteolysis Targeting Chimeras) development. This innovative therapeutic approach, which targets protein degradation, relies heavily on small-molecule linkers like sulfonyl fluorides due to their selective reactivity with nucleophilic residues. The compound’s fluorine substitution enhances its metabolic stability, a critical factor in optimizing pharmacokinetics—a topic frequently discussed in AI-driven drug design forums and high-throughput screening workflows.

From a synthetic perspective, CAS 2172268-96-9 serves as a precursor for constructing sulfur(VI)-fluoride exchange (SuFEx) hubs, a concept popularized by Nobel laureate K. Barry Sharpless. SuFEx chemistry, often termed the "new click chemistry," leverages the robustness of sulfonyl fluoride bonds for applications ranging from polymer engineering to covalent inhibitor design. This aligns with the broader industry trend toward sustainable chemistry, as SuFEx reactions typically proceed under mild conditions with minimal byproducts.

Environmental and regulatory considerations are also prominent in discussions about 4-fluoro-2-phenylbenzene-1-sulfonyl fluoride. Unlike traditional sulfonyl chlorides, its fluorinated analog generates less corrosive byproducts, reducing waste management challenges—a key concern for green chemistry advocates. Analytical techniques such as LC-MS and 19F-NMR are commonly employed to characterize this compound, reflecting the integration of advanced instrumentation in modern chemical analysis.

In material science, researchers highlight the compound’s utility in designing self-assembled monolayers (SAMs) for surface functionalization. Its ability to form stable covalent bonds with hydroxyl-rich substrates (e.g., silicon oxides) makes it attractive for microfluidic device fabrication and biosensor development. These applications resonate with the surge in demand for point-of-care diagnostics and lab-on-a-chip technologies—a trending topic in both academic publications and patent filings.

Supply chain dynamics for CAS 2172268-96-9 reflect broader shifts in the fine chemicals market. With increasing emphasis on on-demand synthesis and catalog customization, suppliers now offer this compound in varying scales (milligram to kilogram) to accommodate diverse research needs. This flexibility caters to the rising popularity of modular synthesis approaches among medicinal chemists.

Future prospects for 4-fluoro-2-phenylbenzene-1-sulfonyl fluoride may involve expanded roles in covalent drug discovery, particularly for targeting previously "undruggable" proteins. Its compatibility with cryo-EM studies—another hot topic in structural biology—could further elevate its importance. As the scientific community continues to explore fluorine-specific interactions in biological systems, compounds like this will remain at the forefront of interdisciplinary research.